Cas no 2138834-32-7 (2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine)

• Product Name: 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine
• CAS No: 2138834-32-7
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 6004419
• PubChem ID: 165468384
• Update Time: 2025-10-29

2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine
• 2138834-32-7
• EN300-804008

• Inchi： 1S/C10H10ClN3/c11-4-1-5-14-7-8-2-3-9(12)6-10(8)13-14/h1-4,6-7H,5,12H2/b4-1+
• InChI Key： DXPDETGGPAWXNJ-DAFODLJHSA-N
• SMILES： Cl/C=C/CN1C=C2C=CC(=CC2=N1)N

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine

Comprehensive Overview of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine (CAS No. 2138834-32-7)

The compound 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine (CAS No. 2138834-32-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indazole derivative is characterized by its unique structural features, including a 3-chloroprop-2-en-1-yl side chain and an amine functional group at the 6-position of the indazole ring. These structural attributes make it a valuable intermediate for the synthesis of more complex bioactive molecules.

In recent years, the demand for indazole-based compounds has surged due to their diverse pharmacological properties. Researchers are particularly interested in 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine for its potential applications in drug discovery and development. The compound's ability to act as a building block for kinase inhibitors and other therapeutic agents has made it a focal point in modern medicinal chemistry.

The synthesis of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine involves multi-step organic reactions, often starting from commercially available indazole derivatives. The introduction of the 3-chloropropenyl group is typically achieved through nucleophilic substitution or palladium-catalyzed coupling reactions. The purity and yield of the final product are critical, as they directly impact its utility in downstream applications.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine?" While the compound itself is primarily used as an intermediate, its derivatives have shown promise in targeting various disease pathways. For instance, indazole-based molecules are being explored for their anti-inflammatory, anticancer, and neuroprotective effects. This aligns with the growing interest in precision medicine and targeted therapies.

Another hot topic in the scientific community is the role of indazole scaffolds in the development of small-molecule drugs. The structural versatility of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine allows for modifications that can enhance binding affinity and selectivity toward specific biological targets. This has led to increased research into its use for designing kinase inhibitors, which are crucial in treating cancers and autoimmune diseases.

From a regulatory perspective, 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine is not classified as a hazardous substance under current guidelines. However, proper handling and storage are essential to ensure safety and stability. Researchers often inquire about "the best practices for storing indazole derivatives" to maintain their integrity over time. Recommendations typically include storing the compound in a cool, dry place, away from light and moisture, and under inert atmospheric conditions when necessary.

The analytical characterization of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine is another area of interest. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to confirm its structure and purity. These methods are critical for ensuring the compound meets the stringent quality standards required for pharmaceutical research.

In the context of green chemistry, there is a growing emphasis on developing sustainable synthetic routes for compounds like 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine. Researchers are exploring catalytic methods and environmentally friendly solvents to minimize waste and reduce the environmental footprint of chemical synthesis. This aligns with the broader trend toward sustainable drug development.

Looking ahead, the potential of 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine in drug discovery is vast. Its structural features make it a versatile scaffold for designing novel therapeutics, particularly in areas such as oncology and immunology. As the scientific community continues to uncover new biological targets, the demand for high-quality indazole derivatives is expected to rise.

In summary, 2-(3-chloroprop-2-en-1-yl)-2H-indazol-6-amine (CAS No. 2138834-32-7) is a compound of significant interest in pharmaceutical research. Its unique structure, combined with its potential applications in drug development, makes it a valuable tool for scientists. By staying informed about the latest advancements in medicinal chemistry and synthetic methodologies, researchers can fully leverage the capabilities of this promising molecule.